Cas no 2248220-52-0 ((2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol)

• Product Name: (2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol
• CAS No: 2248220-52-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6403102
• PubChem ID: 137939013
• Update Time: 2025-05-26

(2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506941
• 2248220-52-0
• (2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol

• Inchi： 1S/C8H16O2/c1-7(5-9)4-8-2-3-10-6-8/h7-9H,2-6H2,1H3/t7-,8?/m1/s1
• InChI Key： RDRGCSRVSHNNSB-GVHYBUMESA-N
• SMILES： O1CCC(C1)C[C@@H](C)CO

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol

Compound CAS No. 2248220-52-0: (2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol

The compound CAS No. 2248220-52-0, also known as (2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol, is a versatile organic molecule with significant applications in various industries. This compound is characterized by its chiral center at the second carbon atom, which imparts it with unique stereochemical properties. The molecule consists of a propanol backbone with a methyl group and an oxolane (tetrahydrofuran) substituent, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of (R)-configuration in determining the compound's biological activity and selectivity. Researchers have explored its role in asymmetric synthesis, where it serves as a key intermediate in the production of enantiomerically pure compounds. The presence of the oxolane ring introduces additional flexibility and reactivity, enabling its use in diverse chemical transformations.

In the pharmaceutical industry, (2R)-2-Methyl-3-(oxolan-3-yl)propan-1-ol has been employed as a building block for synthesizing complex molecules, including APIs (Active Pharmaceutical Ingredients). Its ability to undergo various functional group transformations, such as oxidation, reduction, and cyclization, makes it an indispensable component in drug discovery pipelines. Recent advancements in catalytic asymmetric synthesis have further enhanced its utility, allowing for more efficient and selective syntheses.

The compound's physical properties, including its melting point, boiling point, and solubility, have been extensively studied to optimize its handling and storage conditions. Its moderate solubility in common organic solvents facilitates its use in both laboratory-scale and industrial-scale reactions. Additionally, its stability under various reaction conditions has been evaluated to ensure compatibility with different synthetic routes.

From an environmental perspective, the biodegradability and toxicity of CAS No. 2248220-52-0 have been assessed to comply with regulatory standards. Studies indicate that it is not classified as hazardous under standard conditions, making it suitable for use in applications where safety and environmental impact are critical considerations.

In conclusion, (2R)-2-Methyl-3-(oxolan-3-yl)propan-1